Cas no 180267-23-6 (Methyl,cyano(4-nitrophenyl)- (9CI))
180267-23-6 structure
Product Name:Methyl,cyano(4-nitrophenyl)- (9CI)
CAS No:180267-23-6
MF:C8H5N2O2
MW:161.137501478195
CID:113402
Update Time:2024-01-24
Methyl,cyano(4-nitrophenyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Methyl,cyano(4-nitrophenyl)- (9CI)
- Methyl, cyano(4-nitrophenyl)- (9CI)
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- Inchi: 1S/C8H5N2O2/c9-6-5-7-1-3-8(4-2-7)10(11)12/h1-5H
- InChI Key: RKTLPOJWOJEYPS-UHFFFAOYSA-N
- SMILES: [CH](C#N)C1=CC=C([N+]([O-])=O)C=C1 |^1:0|
Computed Properties
- Exact Mass: 161.035
- Monoisotopic Mass: 161.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 69.6A^2
Methyl,cyano(4-nitrophenyl)- (9CI) Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
180267-23-6 (Methyl,cyano(4-nitrophenyl)- (9CI)) Related Products
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